2-Chloro-6-fluoronitrobenzene

• IUPAC Name: 1-chloro-3-fluoro-2-nitrobenzene
• InChI: InChI=1S/C6H3ClFNO2/c7-4-2-1-3-5(8)6(4)9(10)11/h1-3H
• InChI Key: GOIUPLBHNRTTIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)[N+](=O)[O-])F
• Molecular Formula: C6H3ClFNO2
• DSSTOX Substance ID: DTXSID00982711
• Molecular Weight: 175.54 g/mol
• CAS No.: 64182-61-2

Description

2-Chloro-6-fluoronitrobenzene (2-CFNB) is a synthetic compound belonging to the nitrobenzene family. It is a volatile organic compound (VOC) with a molecular formula of C6H3ClFNO2. 2-CFNB is a colorless liquid with a faint aromatic odor and a boiling point of 91.5 ˚C. It is used in a variety of scientific research applications and is found in many industrial products.

Scientific Research Applications

Spectroscopic and Electronic Studies

2-Chloro-6-fluoronitrobenzene has been a subject of interest in spectroscopic and electronic studies. Research has shown the importance of this compound in understanding electron attachment and dissociation processes. For instance, studies using electron transmission spectroscopy (ETS) and dissociative electron attachment spectroscopy (DEAS) have provided insights into the behavior of electron attachment to π* molecular orbitals in nitrobenzene derivatives, including chloro- and fluoro-substituted compounds (Asfandiarov et al., 2007).

Synthesis and Reaction Rates

The compound has also been used in studies focusing on synthesis and reaction rates. For example, research on the synthesis of 3-Chloro-4-fluoronitrobenzene via microwave irradiation demonstrated a significantly higher reaction rate compared to conventional heating methods, showcasing the efficiency of using microwave techniques in chemical synthesis (Luo Jun, 2007).

Material Science and Chemistry

In the field of material science and chemistry, this compound serves as an important intermediate for various chemical reactions. Studies have explored its role in the cathodic reduction of halonitrobenzenes, demonstrating its potential in generating different chemical compounds with high yields and efficiencies (J. Márquez & D. Pletcher, 1981). Moreover, its application in microwave-mediated reduction reactions has been investigated, revealing its versatility in the synthesis of various aniline derivatives (Spencer et al., 2008).

Safety and Hazards

2-Chloro-6-fluoronitrobenzene is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/f

Mechanism of Action

Target of Action

2-Chloro-6-fluoronitrobenzene is primarily used as a versatile building block in the synthesis of complex compounds . It’s often used in proteomics research . .

Mode of Action

The mode of action of this compound is largely dependent on the specific reaction it’s involved in. As a building block in chemical synthesis, it reacts with other reagents to form desired products . The exact nature of these interactions and the resulting changes would depend on the specific reaction conditions and the other reagents involved.

Biochemical Pathways

As a building block in chemical synthesis, it’s likely that its effects on biochemical pathways are indirect and result from the properties of the compounds it helps to synthesize .

Pharmacokinetics

It’s known that the compound is a solid at room temperature and has a boiling point of 2451°C . These properties could influence its bioavailability and pharmacokinetics.

Result of Action

The molecular and cellular effects of this compound’s action are likely to be highly dependent on the specific compounds it helps to synthesize. As a building block in chemical synthesis, its effects are indirect and result from the properties of the synthesized compounds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it’s recommended to store the compound at 4°C to maintain its stability . Additionally, safety data suggests avoiding dust formation and ensuring adequate ventilation when handling the compound .

Biochemical Analysis

Biochemical Properties

2-Chloro-6-fluoronitrobenzene plays a crucial role in biochemical reactions, particularly in nucleophilic aromatic substitution reactions. It interacts with enzymes and proteins that facilitate these reactions, such as nucleophilic enzymes. The presence of electron-withdrawing groups like chlorine and fluorine enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules . The interactions between this compound and biomolecules are primarily based on its ability to act as an electrophile, attracting nucleophiles and forming stable complexes.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by interacting with cell signaling pathways and altering gene expression. The compound can modulate cellular metabolism by affecting the activity of enzymes involved in metabolic pathways . For instance, it may inhibit or activate specific enzymes, leading to changes in the metabolic flux and the levels of metabolites within the cell.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with nucleophiles in the cell. The compound undergoes nucleophilic aromatic substitution, where the chlorine or fluorine substituents are replaced by nucleophiles such as hydroxide ions or amines . This reaction forms a negatively charged intermediate, which then stabilizes through the loss of a halide ion. This mechanism allows this compound to exert its effects at the molecular level, influencing enzyme activity and gene expression.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under ambient conditions but may degrade over extended periods . Long-term exposure to the compound can lead to cumulative effects on cellular processes, including alterations in gene expression and enzyme activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular function, while higher doses can lead to significant changes in cell signaling pathways and metabolic processes . Toxic or adverse effects are observed at high doses, including potential damage to cellular structures and disruption of normal cellular functions.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its transformation. The compound can be metabolized through reduction, oxidation, or conjugation reactions, leading to the formation of different metabolites . These metabolic pathways influence the compound’s overall impact on cellular metabolism and its potential therapeutic applications.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions determine the compound’s localization and accumulation in specific cellular compartments . The transport and distribution of this compound are essential for understanding its effects on cellular function and its potential use in biochemical research.

Subcellular Localization

The subcellular localization of this compound affects its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Understanding the subcellular localization of this compound is crucial for elucidating its role in cellular processes and its potential therapeutic applications.

Synthesis routes and methods I

Procedure details

To a solution of 17.2 g. of 2-chloro-6-fluoroaniline hydrochloride and 12.5 ml. of concentrated hydrochloric acid in 150 ml. of water is added slowly a solution of 9 g. of sodium nitrite in 25 ml. of water. The temperature of the solution is kept below 5° at all times. This solution is then added to a stirred suspension of 18 g. of cuprocupric sulfite and 60 g. of sodium nitrite in 300 ml. of water at room temperature. The mixture is stirred for 1 hour then steam distilled until no trace of product is noted condensing in the distillate. The distillate is extracted with ether, dried (magnesium sulfate) concentrated and distilled to give 7.8 g. of product, b.p. 148°-152° at 30 mm. Gas chromatography analysis shows this to be greater than 95% pure.

Synthesis routes and methods II

Procedure details

To a solution of 17.2 g. of 2-chloro-6-fluoroaniline hydrochloride and 12.5 ml. of concentrated hydrochloric acid in 150 ml. of water is added slowly a solution of 9 g. of sodium nitrate in 25 ml. of water. The temperature of the solution of kept below 5° at all times. This solution is then added to a stirred suspension of 18 g. of cuprocupric sulfate and 60 g. of sodium nitrate in 300 ml. of water at room temperature. The mixture is stirred for 1 hour then steam distilled until no trace of product is noted condensing in the distillate. The distillate is extracted with ether, dried (magnesium sulfate) concentrated and distilled to give 7.8 g. of product, b.p. 148°-152° at 30 mm. Gas chromatography analysis shows this to be greater than 95% pure.